Cas no 99604-67-8 (TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE)

TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE is a ruthenium-based organometallic compound with the formula [(C₅Me₅)Ru(NCMe)₃]PF₆. This complex features a pentamethylcyclopentadienyl (Cp) ligand and three labile acetonitrile groups, making it a versatile precursor for catalytic and synthetic applications. The hexafluorophosphate (PF₆⁻) counterion enhances solubility in polar organic solvents. Key advantages include its stability under inert conditions and its utility in transfer hydrogenation, C–H activation, and other Ru-mediated transformations. The labile acetonitrile ligands facilitate ligand exchange, enabling tailored reactivity. This compound is particularly valued in homogeneous catalysis and organometallic research due to its well-defined structure and predictable reactivity.
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE structure
99604-67-8 structure
Product Name:TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE
CAS No:99604-67-8
MF:
MW:
MDL:MFCD04117715
CID:803554
PubChem ID:24884913
Update Time:2025-06-07

TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE Chemical and Physical Properties

Names and Identifiers

    • TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE
    • Pentamethylcyclopentadienyltris (acetonitrile)ruthenium(II)
    • acetonitrile,1,2,3,4,5-pentamethylcyclopenta-1,3-diene,ruthenium(1+),hexafluorophosphate
    • N-CBZ-4-OXO-D-PROLINE
    • Pentamethylcyclopentadienyltris (acetonitrile)ruthenium(II) hexafluorophosphate
    • [RuCp*(MeCN)3]PF6
    • TRIS-(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM(II) HEXAFLUOROPHOSPHATE
    • Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II)hexafluorophosphate,min.98%
    • Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II) hexafluorophosphate, min. 98%
    • Tris(acetonitrile)pentaMethylcyclopentadienylrutheniuM(II) hexafluorophosphate,98%
    • Tris(acetonitrile)pentamethylcyclopentadienylruthenium(i)hexafluorophosphate,min.
    • Tris(acetonitrile)(eta5-pentamethylcyclopentadienyl)ruthenium hexafluorophosphate
    • MDL: MFCD04117715
    • Inchi: 1S/C10H15.3C2H3N.F6P.Ru/c1-6-7(2)9(4)10(5)8(6)3;3*1-2-3;1-7(2,3,4,5)6;/h1-5H3;3*1H3;;/q-1;;;;-1;+2
    • InChI Key: DALOQQHOUYEGQB-UHFFFAOYSA-N
    • SMILES: [P+5]([F-])([F-])([F-])([F-])([F-])[F-].N([Ru+2]1234(C5(C)=C1(C)C2(C)=C3(C)[C-]45C)(N#CC)N#CC)#CC

Computed Properties

  • Exact Mass: 505.06600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Boiling Point: No data available
  • PSA: 84.96000
  • LogP: 7.94404
  • Solubility: Not available
  • Sensitiveness: air sensitive, store cold

TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE Pricemore >>

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abcr
AB150038-50 mg
Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II) hexafluorophosphate, 98%; .
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€85.20 2023-07-20

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